Cas no 188699-42-5 (2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde)
2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde
- 2,3-Dimethoxy-7-nitro-quinoxaline-5-carbaldehyde
- D86424
- SCHEMBL5973779
- AS-78718
- 2,3-Dimethoxy-7-nitro-5-quinoxalinecarboxaldehyde
- DTXSID901230998
- DB-329583
- ZOBFQZDTPCNMRE-UHFFFAOYSA-N
- 188699-42-5
-
- MDL: MFCD26398544
- Inchi: 1S/C11H9N3O5/c1-18-10-11(19-2)13-9-6(5-15)3-7(14(16)17)4-8(9)12-10/h3-5H,1-2H3
- InChI Key: ZOBFQZDTPCNMRE-UHFFFAOYSA-N
- SMILES: O(C)C1=C(N=C2C=C(C=C(C=O)C2=N1)[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 263.05422040g/mol
- Monoisotopic Mass: 263.05422040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 107Ų
2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D774166-100mg |
2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde |
188699-42-5 | 95% | 100mg |
$445 | 2024-06-06 | |
| eNovation Chemicals LLC | D774166-100mg |
2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde |
188699-42-5 | 95% | 100mg |
$620 | 2025-02-19 | |
| A2B Chem LLC | AX09426-1mg |
2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde |
188699-42-5 | 95 | 1mg |
$73.00 | 2024-04-20 | |
| A2B Chem LLC | AX09426-2mg |
2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde |
188699-42-5 | 95 | 2mg |
$86.00 | 2024-04-20 | |
| A2B Chem LLC | AX09426-3mg |
2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde |
188699-42-5 | 95 | 3mg |
$105.00 | 2024-04-20 | |
| A2B Chem LLC | AX09426-5mg |
2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde |
188699-42-5 | 95 | 5mg |
$118.00 | 2024-04-20 | |
| A2B Chem LLC | AX09426-10mg |
2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde |
188699-42-5 | 95 | 10mg |
$135.00 | 2024-04-20 | |
| A2B Chem LLC | AX09426-100mg |
2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde |
188699-42-5 | 95% | 100mg |
$410.00 | 2024-04-20 | |
| 1PlusChem | 1P01DIKY-100mg |
2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde |
188699-42-5 | 95% | 100mg |
$380.00 | 2024-06-17 | |
| eNovation Chemicals LLC | D774166-100mg |
2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde |
188699-42-5 | 95% | 100mg |
$620 | 2025-02-21 |
2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde
Comprehensive Overview of 2,3-Dimethoxy-7-nitroquinoxaline-5-carbaldehyde (CAS No. 188699-42-5)
2,3-Dimethoxy-7-nitroquinoxaline-5-carbaldehyde (CAS No. 188699-42-5) is a highly specialized nitroquinoxaline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique dimethoxy and nitro functional groups, serves as a critical intermediate in the synthesis of advanced heterocyclic compounds. Its molecular structure, featuring a quinoxaline core, makes it a valuable building block for designing fluorescent probes, bioactive molecules, and organic electronic materials.
In recent years, the demand for nitroquinoxaline derivatives like 2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde has surged due to their applications in drug discovery and optoelectronic devices. Researchers are particularly interested in its potential as a photoactive material for organic light-emitting diodes (OLEDs) and sensors. The compound's aldehyde group also enables facile conjugation with other molecules, making it a versatile tool for bioconjugation and polymer chemistry.
The synthesis of 2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde involves multi-step organic reactions, often starting from quinoxaline precursors. Key steps include nitration, methoxylation, and formylation, which require precise control of reaction conditions to achieve high yields. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and structural integrity. These methods ensure the compound meets the stringent requirements of high-throughput screening and materials science applications.
One of the most exciting developments involving CAS No. 188699-42-5 is its role in cancer research. Studies suggest that nitroquinoxaline derivatives exhibit antitumor activity by targeting specific enzyme pathways. This has led to increased interest in optimizing the compound's pharmacokinetic properties for potential therapeutic use. Additionally, its fluorescence properties make it a candidate for imaging agents in diagnostic assays.
From an industrial perspective, 2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde is gaining traction in the agrochemical sector. Its derivatives are being explored as pesticide intermediates due to their ability to disrupt insect nervous systems. However, environmental and regulatory considerations necessitate thorough toxicity studies before large-scale adoption. This aligns with the growing focus on green chemistry and sustainable synthesis methods in the chemical industry.
In the realm of academic research, this compound is frequently cited in studies exploring structure-activity relationships (SAR) of nitroaromatic compounds. Its electron-withdrawing nitro group and electron-donating methoxy groups create a unique electronic profile, influencing its reactivity in cross-coupling reactions. Such properties are invaluable for designing catalysts and ligands in transition metal chemistry.
For researchers sourcing CAS No. 188699-42-5, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA) detailing parameters like melting point, solubility, and chromatographic purity. Storage recommendations typically emphasize protection from light and moisture to prevent degradation. These precautions are critical for maintaining the compound's stability in long-term studies.
The future outlook for 2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde appears promising, with ongoing investigations into its molecular interactions and material properties. As computational chemistry tools advance, researchers can better predict its behavior in complex systems, accelerating its adoption across diverse fields. This compound exemplifies how specialty chemicals drive innovation at the intersection of chemistry, biology, and materials engineering.
188699-42-5 (2,3-dimethoxy-7-nitroquinoxaline-5-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)